N-(2,2-Dimethylthietan-3-yl)pent-4-ynamide

• Molecular Formula: C10H15NOS
• Molecular Weight: 197.30 g/mol
• IUPAC Name: N-(2,2-dimethylthietan-3-yl)pent-4-ynamide
• InChI: InChI=1S/C10H15NOS/c1-4-5-6-9(12)11-8-7-13-10(8,2)3/h1,8H,5-7H2,2-3H3,(H,11,12)
• InChI Key: RHAVCZXFHGWXCX-UHFFFAOYSA-N
• Canonical SMILES: CC1(C(CS1)NC(=O)CCC#C)C

Description

N-(2,2-Dimethylthietan-3-yl)pent-4-ynamide is a chemical compound with the molecular formula C10H15NOS. It is primarily used in industrial and scientific research applications. This compound is not intended for medical or clinical use in humans or animals .

Chemical Reactions Analysis

N-(2,2-Dimethylthietan-3-yl)pent-4-ynamide undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen. Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reducing agents include lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4).

Substitution: This reaction involves the replacement of one atom or group of atoms with another. Common reagents include halogens (e.g., chlorine, bromine) and nucleophiles (e.g., hydroxide, cyanide).

The major products formed from these reactions depend on the specific reagents and conditions used .

Scientific Research Applications

N-(2,2-Dimethylthietan-3-yl)pent-4-ynamide is used in various scientific research applications, including:

Chemistry: It serves as a building block for the synthesis of more complex molecules.

Biology: It is used in biochemical studies to understand the interactions and functions of biological molecules.

Medicine: While not used clinically, it is employed in preclinical studies to investigate potential therapeutic effects.

Industry: It is used in the development of new materials and chemical processes

Comparison with Similar Compounds

N-(2,2-Dimethylthietan-3-yl)pent-4-ynamide can be compared with other similar compounds, such as:

• N-(2,2-Dimethylthietan-3-yl)pent-4-enamide
• N-(2,2-Dimethylthietan-3-yl)pent-4-ynylamine

These compounds share similar structural features but differ in their functional groups, leading to variations in their chemical properties and applications .